Cas no 2137543-71-4 (2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole)

• Product Name: 2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole
• CAS No: 2137543-71-4
• MF: C₁₂H₁₁FN₂O₂S
• MW: 266.291344881058
• CID: 6138394
• PubChem ID: 165839925
• Update Time: 2025-06-11

2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-741302
• 2137543-71-4
• 2-(4-fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole
• 2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C12H11FN2O2S/c1-7(2)10-6-18-12(14-10)9-4-3-8(13)5-11(9)15(16)17/h3-7H,1-2H3
• InChI Key： CXKLIQNWTXSAJO-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1C=CC(=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 266.05252693g/mol
• Monoisotopic Mass: 266.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87Ų

Additional information on 2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole

Introduction to 2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 2137543-71-4)

2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 2137543-71-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and structural versatility. The presence of a fluorine atom and a nitro group in the molecular structure imparts unique chemical and biological properties, making it a valuable candidate for various research endeavors.

The chemical structure of 2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole is characterized by a thiazole ring, a 4-fluoro-2-nitrophenyl substituent, and an isopropyl group. The thiazole ring, composed of sulfur and nitrogen atoms, provides a rigid and planar structure that can interact with biological targets through various mechanisms. The fluorine atom enhances the lipophilicity and metabolic stability of the molecule, while the nitro group introduces electron-withdrawing properties that can influence the compound's reactivity and binding affinity.

Recent studies have explored the potential of 2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole in various biological contexts. One notable area of research is its antimicrobial activity. Thiazoles are known for their broad-spectrum antimicrobial properties, and the presence of the fluorine and nitro groups in this compound may enhance its effectiveness against both Gram-positive and Gram-negative bacteria. Preliminary studies have shown promising results, indicating that this compound could be a potential lead for developing new antimicrobial agents.

In addition to its antimicrobial properties, 2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole has been investigated for its anticancer potential. Thiazoles have been shown to exhibit cytotoxic effects on various cancer cell lines, and the specific substitution pattern in this compound may contribute to its antiproliferative activity. Research has focused on understanding the mechanisms by which this compound affects cancer cell growth and survival, including its ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic properties of 2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole are also of interest. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) characteristics to determine its suitability as a therapeutic agent. The presence of the fluorine atom can enhance the compound's lipophilicity, potentially improving its bioavailability and tissue penetration. However, further research is needed to fully understand its metabolic stability and potential drug-drug interactions.

Synthesis of 2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of 4-fluoroacetophenone with thiourea followed by condensation with 1-isopropylimidazole. Advanced synthetic techniques such as microwave-assisted synthesis have also been explored to improve reaction efficiency and reduce reaction times.

The safety profile of 2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole is an important consideration for its use in pharmaceutical applications. Toxicological studies have assessed its potential adverse effects on various organ systems. While preliminary data suggest that it is generally well-tolerated at therapeutic concentrations, further investigations are necessary to ensure its safety for long-term use.

In conclusion, 2-(4-Fluoro-2-nitrophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 2137543-71-4) represents a promising compound with diverse biological activities and potential applications in pharmaceutical research. Its unique chemical structure and functional groups make it an attractive candidate for further investigation into its antimicrobial and anticancer properties. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile for therapeutic use.